(R,S)-α-Amino-3-hydroxy-5-methyl-4-isoxazolepropionic Acid (R,S)-α-Amino-3-hydroxy-5-methyl-4-isoxazolepropionic Acid AMPA is the defining agonist for the AMPA subgroup of ionotropic glutamate receptors, which mediate excitatory neurotransmission. Because AMPA does not interfere with binding sites for kainic acid (Item No. 78050) or NMDA (Item No. 14581), it can be used to distinguish AMPA receptor-specific activity that contributes to a neuronal response. (R,S)-AMPA contains an equal mixture of the active (S)-enantiomer and the inactive (R)-enantiomer.
Brand Name: Vulcanchem
CAS No.: 77521-29-0
Catalog No.: VC026967
InChI: InChI=1S/C7H10N2O4/c1-3-4(6(10)9-13-3)2-5(8)7(11)12/h5H,2,8H2,1H3,(H,9,10)(H,11,12)
SMILES: CC1=C(C(=O)NO1)CC(C(=O)O)N
Molecular Formula: C7H10N2O4
Molecular Weight: 186.167

(R,S)-α-Amino-3-hydroxy-5-methyl-4-isoxazolepropionic Acid

* For research use only. Not for human or veterinary use.

CAS No.: 77521-29-0

Reference Standards

Catalog No.: VC026967

Molecular Formula: C7H10N2O4

Molecular Weight: 186.167

IUPAC Name: 2-amino-3-(5-methyl-3-oxo-1,2-oxazol-4-yl)propanoic acid

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(R,S)-α-Amino-3-hydroxy-5-methyl-4-isoxazolepropionic Acid - 77521-29-0

CAS No. 77521-29-0
Product Name (R,S)-α-Amino-3-hydroxy-5-methyl-4-isoxazolepropionic Acid
IUPAC Name 2-amino-3-(5-methyl-3-oxo-1,2-oxazol-4-yl)propanoic acid
Synonyms D,L-α-Amino-3-hydroxy-5-methylisoxazole-4-propionic Acid; AMPA; _x000B_D,L-α-Amino-3-hydroxy-5-methylisoxazole-4-propionic Acid; γ-Amino-3-hydroxy-5-methylisoxazole-4-propionic Αcid;
Molecular Formula C7H10N2O4
Molecular Weight 186.167
InChI InChI=1S/C7H10N2O4/c1-3-4(6(10)9-13-3)2-5(8)7(11)12/h5H,2,8H2,1H3,(H,9,10)(H,11,12)
InChIKey UUDAMDVQRQNNHZ-UHFFFAOYSA-N
SMILES CC1=C(C(=O)NO1)CC(C(=O)O)N
Appearance Assay:≥99%A white to off-white solid
Description AMPA is the defining agonist for the AMPA subgroup of ionotropic glutamate receptors, which mediate excitatory neurotransmission. Because AMPA does not interfere with binding sites for kainic acid (Item No. 78050) or NMDA (Item No. 14581), it can be used to distinguish AMPA receptor-specific activity that contributes to a neuronal response. (R,S)-AMPA contains an equal mixture of the active (S)-enantiomer and the inactive (R)-enantiomer.